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Compound of Interest

Compound Name: 3,4-dimethylisoxazol-5(4H)-one

CAS No.: 15731-93-8

Cat. No.: B169427

Get Quote

While the query specified "3,4-dimethylisoxazol-5(4H)-one," a thorough review of chemical

literature and databases indicates that the most extensively researched, commercially

available, and functionally significant compound within this structural class is 5-Amino-3,4-

dimethylisoxazole. Its CAS (Chemical Abstracts Service) number is 19947-75-2. This guide will

focus on this core molecule, as it serves as the primary building block for the applications

relevant to researchers, scientists, and drug development professionals. We will address its

synthesis, properties, and pivotal role as a precursor, which aligns with the likely intent of the

original topic inquiry.

5-Amino-3,4-dimethylisoxazole is a highly valued chemical scaffold in medicinal chemistry and

advanced organic synthesis.[1] Its isoxazole core, adorned with strategically placed methyl and

amino groups, provides a versatile platform for constructing diverse and complex molecular

architectures with significant biological potential.[1]

Caption: Chemical structure of 5-Amino-3,4-dimethylisoxazole.
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Understanding the fundamental properties of a chemical scaffold is critical for its effective use

in synthesis and development. The data below has been consolidated from various chemical

suppliers and databases.

Key Properties
Property Value Source(s)

CAS Number 19947-75-2 [2][3][4][5]

Molecular Formula C₅H₈N₂O [2][3][5]

Molecular Weight 112.13 g/mol [2][4][6]

Appearance
White to off-white or light

yellow crystalline solid/powder
[3][6][7]

Melting Point 118-125 °C [5][7][8]

Boiling Point ~246.0 °C (Predicted) [7][8]

Solubility
Soluble in DMSO and

Methanol
[7][8][9]

IUPAC Name
3,4-dimethyl-1,2-oxazol-5-

amine
[4]

Safety and Handling
As a Senior Application Scientist, I cannot overstate the importance of rigorous safety

protocols. 5-Amino-3,4-dimethylisoxazole is an irritant and requires careful handling in a

controlled laboratory environment.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[4]

Precautionary Measures:

P261 & P271: Avoid breathing dust and use only outdoors or in a well-ventilated area.

P280: Wear protective gloves, eye protection, and face protection.
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in a cool (<15°C), dry, and well-ventilated place, preferably under an inert

atmosphere as the compound can be air-sensitive.[3]

Synthesis Protocol: A Validated Approach
The synthesis of 5-Amino-3,4-dimethylisoxazole is a well-established procedure. The following

protocol is based on the reaction of 2-methyl-3-oxobutanenitrile with hydroxylamine

hydrochloride, a classic method for forming the isoxazole ring system.[7]

Experimental Rationale
The choice of 2-methyl-3-oxobutanenitrile as the starting material is strategic; it contains the

necessary carbon backbone and functional groups (ketone and nitrile) to react with

hydroxylamine. Hydroxylamine acts as a dinucleophile, with the nitrogen attacking the ketone

and the oxygen eventually forming the heterocyclic ring. The sodium hydroxide serves as a

base to deprotonate the hydroxylamine hydrochloride and facilitate the cyclization and

subsequent tautomerization/rearrangement to the final amine product. Refluxing provides the

necessary activation energy to drive the reaction to completion.

Step-by-Step Methodology
Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, combine 2-methyl-3-oxobutanenitrile (9.7 g, 0.1 mol), hydroxylamine

hydrochloride (7.0 g, 0.1 mol), and 20 mL of water.[7]

Base Addition: While stirring the mixture, slowly add a solution of sodium hydroxide (4.0 g in

10 mL of water) dropwise. Maintain the reaction temperature at approximately 40 °C during

the addition.[7]

Reaction Reflux: After the complete addition of the NaOH solution, heat the mixture to reflux

and maintain this temperature for 3 hours.[7]
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Work-up and Isolation: Cool the reaction mixture to room temperature. The mixture will

separate into phases. Separate the organic layer.[7]

Crystallization and Purification: Allow the collected organic layer to stand overnight. The

product will crystallize out of the solution. Collect the white crystalline solid by filtration. This

process yields 5-Amino-3,4-dimethylisoxazole.[7]

Caption: Workflow for the synthesis of 5-Amino-3,4-dimethylisoxazole.

Core Applications in Drug Discovery and
Development
The true value of 5-Amino-3,4-dimethylisoxazole lies in its utility as a versatile intermediate. Its

structure is a key component in numerous biologically active compounds.

Precursor for Sulfonamide Antibiotics
This compound is a critical starting material in the synthesis of sulfamethoxazole, a widely used

sulfonamide antibiotic.[6] The primary amino group of the isoxazole provides a reactive handle

for condensation with a sulfonyl chloride, forming the crucial sulfonamide linkage responsible

for the drug's antibacterial activity.

Scaffold for Novel Therapeutic Agents
The isoxazole heterocycle is a privileged structure in medicinal chemistry. The broader class of

isoxazole derivatives has been extensively investigated for its therapeutic potential.[1]

Anticancer Activity: Novel compounds containing the isoxazole core have demonstrated

significant cytotoxic effects against human liver and breast cancer cell lines. The

mechanisms often involve inducing apoptosis, oxidative stress, and cell cycle arrest.[1] More

specifically, derivatives have been designed as potent inhibitors of BRD4, a key target in

oncology, showing promise in treating breast cancer.[10]

Schiff Base Formation: The amino group readily undergoes condensation with aldehydes to

form Schiff bases (-C=N-).[11] These derivatives are an important class of compounds in

pharmaceutical research, with studies demonstrating their potential as antibacterial,

antifungal, and antitumor agents.[11]
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Caption: Role of 5-Amino-3,4-dimethylisoxazole as a precursor.

This guide provides a foundational understanding of 5-Amino-3,4-dimethylisoxazole, a key

player in the synthesis of pharmaceuticals and novel chemical entities. Its robust synthesis,

versatile reactivity, and the proven biological activity of its derivatives ensure its continued

importance in the fields of chemical and medical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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